Cas no 1851804-63-1 (3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide)

• Product Name: 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide
• CAS No: 1851804-63-1
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 5704831
• PubChem ID: 130967815
• Update Time: 2025-10-11

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide
• EN300-1452836
• 1851804-63-1
• Benzenesulfonamide, 3-(difluoromethyl)-N-methyl-

• Inchi： 1S/C8H9F2NO2S/c1-11-14(12,13)7-4-2-3-6(5-7)8(9)10/h2-5,8,11H,1H3
• InChI Key： DQZSHKGURUBAFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)F)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 221.03220603g/mol
• Monoisotopic Mass: 221.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 315.9±52.0 °C(Predicted)
• pka: 11.01±0.30(Predicted)

Additional information on 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide (CAS No. 1851804-63-1): A Comprehensive Overview

3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide, identified by the CAS registry number 1851804-63-1, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzene ring substituted with a difluoromethyl group at the 3-position and an N-methyl sulfonamide group at the 1-position, making it a derivative of benzene sulfonamide with distinct electronic and steric characteristics.

The synthesis of 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid. This is followed by nucleophilic substitution or coupling reactions to introduce the difluoromethyl and N-methyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production, aligning with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of this compound lies in its potential as a pharmaceutical agent. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in drug discovery. Recent studies have explored the ability of 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide to modulate kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases. The presence of the difluoromethyl group introduces additional electronic effects, enhancing the compound's binding affinity to target proteins while maintaining selectivity.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide has shown potential in agrochemicals as a herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism or fungal growth makes it a candidate for developing next-generation crop protection agents. Researchers have also investigated its role as a building block for advanced materials, such as high-performance polymers or optoelectronic devices, where its electronic properties could be exploited for enhanced functionality.

The structural uniqueness of this compound also makes it an interesting subject for fundamental research in organic chemistry. The interplay between the electron-withdrawing sulfonamide group and the electron-donating difluoromethyl group creates a dynamic electronic environment that influences reactivity and stability. Recent computational studies have provided deeper insights into its molecular orbitals and reactivity patterns, paving the way for further optimization of its properties.

From an environmental perspective, understanding the fate and toxicity of 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide is crucial for its safe application. Studies have shown that under certain conditions, the compound undergoes biodegradation or photodegradation, reducing its persistence in ecosystems. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, 3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide (CAS No. 1851804-63-1) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a valuable compound for future innovations in medicine, agriculture, and materials science.